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Compound of Interest

Compound Name: ZINC40099027

Cat. No.: B3039191

Essential Safety and Handling Guide for
ZINC40099027

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
ZINC40099027, a selective FAK activator used in research related to gastrointestinal mucosal
injury.[1] Given the absence of a specific Safety Data Sheet (SDS) for this compound, this
document is based on general best practices for handling potent, biologically active research
chemicals of a similar nature.

Hazard Identification and Risk Assessment

While specific toxicity data for ZINC40099027 is not readily available, it is prudent to treat this
compound as potentially hazardous. As a potent, selective FAK activator, it is designed to have
significant biological effects at low concentrations.[1][2] Therefore, exposure through inhalation,
ingestion, or skin contact should be strictly avoided. All personnel handling this compound must
be trained in the safe handling of potent research chemicals.[3]

Personal Protective Equipment (PPE)

A comprehensive assessment of the work area and planned procedures is necessary to
determine the appropriate level of PPE.[4] The following table outlines the minimum
recommended PPE for handling ZINC40099027.
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Protection Type

Recommended Equipment

Purpose

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield should
be worn in addition to goggles

when there is a splash hazard.

To protect against splashes,
aerosols, and solid

particulates.

Hand Protection

Disposable nitrile gloves.
Consider double-gloving for

added protection.

To prevent skin contact with
the compound. Gloves should
be changed immediately if

contaminated.

Body Protection

A properly fitting lab coat.
Consider a fire-resistant lab
coat if flammable solvents are

in use.

To protect skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 or higher) should be
used when handling the solid
compound or when there is a
risk of generating aerosols,
especially in poorly ventilated

areas.

To prevent inhalation of the

compound.

Foot Protection

Closed-toe shoes must be
worn at all times in the

laboratory.

To protect feet from spills and

falling objects.

Handling and Storage Procedures

Handling:

 All handling of ZINC40099027, especially weighing and preparing solutions, should be

conducted in a certified chemical fume hood to minimize inhalation exposure.

e Avoid generating dust or aerosols.
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» After handling, wash hands thoroughly with soap and water.
Storage:
o Store ZINC40099027 in a tightly sealed, clearly labeled container.

o Follow the manufacturer's recommendations for storage temperature. For solid powder,
storage at -20°C for up to 12 months and at 4°C for up to 6 months is recommended. In
solvent, store at -80°C for up to 6 months.

o Store in a secure, designated area away from incompatible materials.
Accidental Release and Exposure Measures
Spill Response:

e Evacuate the immediate area.

o Wear appropriate PPE as outlined in the table above.

o For small spills of solid material, gently cover with a damp paper towel to avoid raising dust,
then carefully scoop into a sealed container for disposal.

 For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.

» Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.
o All materials used for cleanup should be disposed of as hazardous waste.

First Aid:

 Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek medical attention if
irritation persists.
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal Plan

All waste containing ZINC40099027, including empty containers, contaminated PPE, and
cleanup materials, must be treated as hazardous chemical waste.

o Collect waste in clearly labeled, sealed containers.

» Dispose of waste in accordance with all local, state, and federal regulations. Do not dispose
of down the drain or in general trash.

o Consult your institution's environmental health and safety (EHS) office for specific disposal
procedures.

Physicochemical and Biological Data

The following tables summarize the known quantitative data for ZINC40099027.

Physicochemical Properties

Property Value Reference
Molecular Weight 449.47 g/mol

Formula C23H25F3N303

Appearance Solid

Solubility 10 mM in DMSO

Biological Activity
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Parameter Value Cell Line/Model Reference
Effective
Concentration for FAK  As low as 10 nM Caco-2 cells

Activation

900 po/kg
In Vivo Dosage (mice)  (intraperitoneal

injection)

Mouse models of

intestinal injury

Experimental Workflow for Handling ZINC40099027
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Caption: A typical experimental workflow for handling ZINC40099027.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b3039191?utm_src=pdf-body-img
https://www.benchchem.com/product/b3039191?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3039191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

PPE Selection Logic
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Caption: Decision tree for selecting appropriate PPE for ZINC40099027.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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